Cas no 2088170-59-4 (tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate)

• Product Name: tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate
• CAS No: 2088170-59-4
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6445128
• PubChem ID: 165700820
• Update Time: 2025-10-13

tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate
• 2088170-59-4
• EN300-7548368

• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(19)17-12-9-8-11-6-4-5-7-14(18)13(11)10-12/h8-10,14,18H,4-7H2,1-3H3,(H,17,19)
• InChI Key： WANNELKTPRLEKX-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate

Recent Advances in the Study of tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate (CAS: 2088170-59-4)

The compound tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate (CAS: 2088170-59-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate, which make it a promising candidate for targeting specific biological pathways. The compound's benzo[7]annulene core, combined with the tert-butyl carbamate moiety, has been shown to exhibit selective binding affinity towards certain protein targets, particularly those involved in inflammatory and neurodegenerative diseases.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis protocol that significantly improves the yield and purity of tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate. This method employs a combination of palladium-catalyzed cross-coupling reactions and selective hydroxylation, offering a scalable approach for future preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in the treatment of conditions like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Furthermore, molecular docking studies have provided insights into the compound's binding mode, revealing key interactions with active site residues.

Recent pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles for tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate, with good blood-brain barrier penetration. This property is particularly promising for potential applications in central nervous system disorders. However, further optimization is needed to address moderate metabolic stability observed in hepatic microsome assays.

Looking ahead, researchers are exploring structural modifications of this scaffold to enhance its pharmacological properties while maintaining the core biological activity. Several analogs have been synthesized and are currently undergoing screening in various disease models. The compound's unique chemical structure continues to inspire new research directions in medicinal chemistry, particularly in the design of novel small-molecule therapeutics.

In conclusion, tert-butyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate represents an exciting area of research in chemical biology and drug discovery. The recent advancements in its synthesis and biological characterization have laid a solid foundation for future development. Continued investigation into its mechanism of action and therapeutic potential is warranted, with particular attention to structure-activity relationship studies and preclinical evaluation.